Cas no 28321-30-4 (Benzenesulfonic acid,4-[[3-[4-(4,6-diamino-2,2-dimethyl-1,3,5-triazin-1(2H)-yl)phenyl]-1-oxopropyl]amino]-2-methyl-)

• Product Name: Benzenesulfonic acid,4-[[3-[4-(4,6-diamino-2,2-dimethyl-1,3,5-triazin-1(2H)-yl)phenyl]-1-oxopropyl]amino]-2-methyl-
• CAS No: 28321-30-4
• MF: C₂₁H₂₆N₆O₄S
• MW: 458.533942699432
• CID: 289159
• PubChem ID: 282336
• Update Time: 2025-04-19

Benzenesulfonic acid,4-[[3-[4-(4,6-diamino-2,2-dimethyl-1,3,5-triazin-1(2H)-yl)phenyl]-1-oxopropyl]amino]-2-methyl- Chemical and Physical Properties

Names and Identifiers

• Benzenesulfonic acid,4-[[3-[4-(4,6-diamino-2,2-dimethyl-1,3,5-triazin-1(2H)-yl)phenyl]-1-oxopropyl]amino]-2-methyl-
• 4-[3-[4-(4,6-diamino-2,2-dimethyl-1,3,5-triazin-1-yl)phenyl]propanoylamino]-2-methylbenzenesulfonic acid
• 4-({3-[4-(4,6-diamino-2,2-dimethyl-1,3,5-triazin-1(2h)-yl)phenyl]propanoyl}amino)-2-methylbenzenesulfonic acid
• 4-(3-(4-(4,2-dimethyl-1,3,5-triazin-1(2H)-yl)phenyl)propanamido)-2-methylbenzenesulfonic acid
• 4-{3-[4-(4,6-diamino-2,2-dimethyl-2H-[1,3,5]triazin-1-yl)-phenyl]-propionylamino}-2-methyl-benzenesulfon
• 4-< p-(4,6-Diamino-1,2-dihydro-2,2-dimethyl-s-triazin-1-yl)hydrocinnamido> -o-toluolsulfonylsaeure
• AG-K-20066
• CTK4G1241
• NSC135759
• 4-(3-(4-(4,6-Diamino-2,2-dimethyl-1,3,5-triazin-1(2H)-yl)phenyl)propanamido)-2-methylbenzenesulfonicacid
• 4-(3-(4-(4,6-Diamino-2,2-dimethyl-1,3,5-triazin-1(2H)-yl)phenyl)propanamido)-2-methylbenzenesulfonic acid
• 4-{3-[4-(4,6-Diamino-2,2-dimethyl-1,3,5-triazin-1(2H)-yl)phenyl]propanamido}-2-methylbenzene-1-sulfonic acid
• 28321-30-4
• DTXSID90300268
• NSC-135759

• Inchi： 1S/C21H26N6O4S/c1-13-12-15(7-10-17(13)32(29,30)31)24-18(28)11-6-14-4-8-16(9-5-14)27-20(23)25-19(22)26-21(27,2)3/h4-5,7-10,12H,6,11H2,1-3H3,(H,24,28)(H,29,30,31)(H4,22,23,25,26)
• InChI Key： MXXVMXXYLWZDMO-UHFFFAOYSA-N
• SMILES： S(C1C=CC(=CC=1C)NC(CCC1C=CC(=CC=1)N1C(N)=NC(N)=NC1(C)C)=O)(=O)(=O)O

Computed Properties

• Exact Mass: 458.17388
• Monoisotopic Mass: 458.17362451g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 32
• Rotatable Bond Count: 6
• Complexity: 858
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.5
• Topological Polar Surface Area: 172Ų

Experimental Properties

• PSA: 163.47